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Compound of Interest

Compound Name: Pentaethylenehexamine

Cat. No.: B1220003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of

Pentaethylenehexamine (PEHA) as a curing agent for epoxy resins. This document outlines

the material's properties, experimental protocols for curing, and the expected performance of

the resulting thermoset polymer.

Introduction
Pentaethylenehexamine (PEHA) is a linear aliphatic amine with six active amine hydrogens,

making it a highly effective and reactive curing agent for epoxy resins.[1][2] Its high functionality

leads to a densely cross-linked polymer network, resulting in cured epoxy systems with

superior mechanical strength, thermal stability, and chemical resistance.[1][2][3] PEHA is a

versatile hardener suitable for a range of applications, including high-performance adhesives,

protective coatings, and composite materials.[1][2]

Materials and Properties
2.1. Pentaethylenehexamine (PEHA)
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Property Value Reference

CAS Number 4067-16-7 [4]

Molecular Formula C10H28N6 [4][5]

Molecular Weight 232.37 g/mol [4][5]

Appearance Yellowish liquid [5]

Odor Ammonia-like [3][5]

Boiling Point 136–144 °C @ 0.15 mmHg [5]

Amine Hydrogen Equivalent

Weight (AHEW)
~38.7 g/eq Calculated

2.2. Standard Epoxy Resin (Diglycidyl Ether of Bisphenol A - DGEBA)

Property Value Reference

Epoxy Equivalent Weight

(EEW)
182–192 g/eq [6]

Appearance Clear, viscous liquid

Viscosity 11,000–14,000 cP @ 25°C

Quantitative Data: Performance of Aliphatic Amine
Cured Epoxy Resins
While specific quantitative data for PEHA-cured epoxy resins is not readily available in the

literature, the following table presents data for epoxy resins cured with shorter-chain linear

aliphatic amines. It is anticipated that PEHA, with its higher number of amine functional groups,

will yield mechanical and thermal properties that meet or exceed those of Triethylenetetramine

(TETA).
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Curing Agent
Tensile
Strength (MPa)

Tensile
Modulus (GPa)

Elongation at
Break (%)

Glass
Transition
Temp. (Tg) (°C)

Ethylenediamine

(EDA)
55 2.8 3.5 110

Diethylenetriamin

e (DETA)
60 3.0 4.0 119

Triethylenetetra

mine (TETA)
65 3.2 4.5 125

Pentaethylenehe

xamine (PEHA)

(Expected)

≥65 ≥3.2 ~4.5-5.0 ≥125

Data for EDA, DETA, and TETA are adapted from studies on DGEBA-based epoxy systems.

The values for PEHA are projected based on the observed trends of increasing mechanical

properties and Tg with longer amine chains.

Experimental Protocols
4.1. Calculation of Stoichiometric Ratio

To achieve optimal properties, the epoxy resin and PEHA curing agent should be mixed in a

stoichiometric ratio. The parts by weight of the curing agent per 100 parts of resin (phr) can be

calculated using the following formula:

phr = (AHEW / EEW) x 100

Where:

AHEW is the Amine Hydrogen Equivalent Weight of PEHA (~38.7 g/eq).

EEW is the Epoxy Equivalent Weight of the DGEBA resin (typically 182-192 g/eq).

Example Calculation: For a DGEBA resin with an EEW of 188 g/eq: phr = (38.7 / 188) x 100 ≈

20.6 phr
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This means approximately 20.6 grams of PEHA should be used for every 100 grams of the

epoxy resin.

4.2. Epoxy Resin Curing Protocol

Preparation:

Pre-heat the DGEBA epoxy resin to 50-60°C to reduce its viscosity.

Accurately weigh the required amounts of the pre-heated epoxy resin and PEHA curing

agent in a clean, dry mixing vessel.

Mixing:

Combine the weighed epoxy resin and PEHA.

Mix thoroughly for 5-10 minutes using a mechanical stirrer at a low speed (200-300 rpm)

to ensure a homogeneous mixture. Scrape the sides and bottom of the mixing vessel to

ensure all components are well incorporated.

Degassing:

Place the mixture in a vacuum chamber at room temperature.

Apply a vacuum of 28-29 inHg (95-98 kPa) for 10-15 minutes, or until all visible air bubbles

have been removed.

Casting and Curing:

Pour the degassed mixture into a pre-heated mold.

Initial Cure (Gelation): Allow the cast resin to cure at room temperature (25°C) for 24

hours.

Post-Cure: For optimal thermomechanical properties, a post-curing step at an elevated

temperature is recommended. Place the cured casting in an oven and follow a staged

post-curing schedule. A typical schedule is 2 hours at 80°C followed by 3 hours at 150°C.

The temperature ramp-up and cool-down rates should be slow to avoid thermal shock.
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4.3. Characterization of Cured Epoxy Resin

Thermal Analysis (DSC and DMA):

Differential Scanning Calorimetry (DSC) can be used to determine the glass transition

temperature (Tg).

Dynamic Mechanical Analysis (DMA) provides information on the storage modulus, loss

modulus, and tan delta, which are indicative of the material's viscoelastic properties and

Tg.

Mechanical Testing:

Tensile Testing (ASTM D638): To determine tensile strength, tensile modulus, and

elongation at break.

Flexural Testing (ASTM D790): To measure flexural strength and flexural modulus.

Hardness Testing (ASTM D2240): Using a Shore D durometer to determine the indentation

hardness.
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Caption: Experimental workflow for curing epoxy resin with PEHA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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